Cas no 61764-96-3 (2-bromo-4-methylheptane)

• Product Name: 2-bromo-4-methylheptane
• CAS No: 61764-96-3
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 467019
• PubChem ID: 15332453
• Update Time: 2025-11-06

2-bromo-4-methylheptane Chemical and Physical Properties

Names and Identifiers

• Heptane, 2-bromo-4-methyl-
• 2-bromo-4-methylheptane
• AKOS014046532
• 61764-96-3
• DTXSID50571619
• 2 -bromo-4-methylheptane
• SIEPDMVJPWFZTQ-UHFFFAOYSA-N
• EN300-1897485
• SCHEMBL9003871

• Inchi： 1S/C8H17Br/c1-4-5-7(2)6-8(3)9/h7-8H,4-6H2,1-3H3
• InChI Key： SIEPDMVJPWFZTQ-UHFFFAOYSA-N
• SMILES： BrC(C)CC(C)CCC

Computed Properties

• Exact Mass: 192.05141
• Monoisotopic Mass: 192.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 2-bromo-4-methylheptane

Comprehensive Analysis of 2-Bromo-4-methylheptane (CAS No. 61764-96-3): Properties, Applications, and Industry Trends

2-Bromo-4-methylheptane (CAS No. 61764-96-3) is a halogenated organic compound with significant relevance in synthetic chemistry and industrial applications. This branched-chain alkyl bromide is characterized by its molecular formula C₈H₁₇Br and a molar mass of 193.12 g/mol. Its structure features a bromine atom at the second carbon and a methyl group at the fourth position of a seven-carbon chain, which influences its reactivity and physical properties. Researchers frequently search for "2-Bromo-4-methylheptane synthesis" or "CAS 61764-96-3 applications," reflecting its utility in organic synthesis and material science.

The compound's boiling point (approximately 180–185°C) and density (~1.18 g/cm³) make it suitable for use as an intermediate in pharmaceuticals, agrochemicals, and specialty polymers. Recent studies highlight its role in cross-coupling reactions, a trending topic in green chemistry, where users often inquire about "sustainable halogenated compound alternatives." While 2-Bromo-4-methylheptane is not classified as hazardous under standard conditions, proper handling protocols are recommended due to its potential irritant properties.

From an SEO perspective, terms like "2-Bromo-4-methylheptane supplier" and "CAS 61764-96-3 price" rank highly, indicating commercial interest. The compound's stability under inert atmospheres and compatibility with Grignard reagents are frequently discussed in academic forums. Innovations in catalytic bromination methods have further increased its demand, aligning with industry shifts toward atom-efficient synthesis—a hot topic in 2024.

Environmental considerations are another focus area. Queries such as "biodegradability of brominated compounds" or "2-Bromo-4-methylheptane recycling" reflect growing eco-consciousness. Analytical techniques like GC-MS and NMR spectroscopy are essential for quality control, as emphasized in peer-reviewed journals. Regulatory compliance, particularly regarding REACH and EPA guidelines, is critical for global trade.

In conclusion, 2-Bromo-4-methylheptane (CAS No. 61764-96-3) bridges fundamental research and industrial innovation. Its versatility in organic transformations and alignment with green chemistry principles ensures sustained relevance. Future developments may explore its derivatives for advanced materials, answering user queries like "emerging uses of branched alkyl bromides."